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Compound of Interest

Compound Name: Diethyl 2-phenethylmalonate

CAS No.: 6628-68-8

Cat. No.: B1293628

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barbiturates are a class of sedative-hypnotic drugs derived from barbituric acid. The

pharmacological properties of these compounds are largely determined by the nature of the

substituents at the 5-position of the barbituric acid ring. Diethyl 2-phenethylmalonate is a key

intermediate in the synthesis of certain barbiturates, where the phenethyl group confers

specific lipophilicity and metabolic characteristics to the final molecule. The most prominent

example of a barbiturate synthesized from a similarly structured precursor (diethyl

ethylphenylmalonate) is phenobarbital, a long-acting anticonvulsant and sedative.[1][2]

This document provides detailed application notes and experimental protocols for the synthesis

of barbiturates using diethyl 2-phenethylmalonate. It covers the preparation of the substituted

malonic ester and its subsequent condensation with urea to form the final barbiturate product.

Core Synthesis Pathway
The synthesis of a 5-phenethyl-substituted barbiturate involves a two-stage process:
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Synthesis of Diethyl 2-Phenethylmalonate: This intermediate is prepared by the alkylation

of diethyl malonate with a phenethyl halide.

Condensation with Urea: The substituted diethyl malonate is then condensed with urea in the

presence of a strong base to form the heterocyclic barbiturate ring.

Data Presentation
The following tables summarize key quantitative data for the starting materials, intermediates,

and a representative final product, phenobarbital (5-ethyl-5-phenylbarbituric acid), which is

structurally related and provides a good reference for the expected properties of a 5-phenethyl

barbiturate.

Table 1: Physicochemical Properties of Key Compounds

Compound
Molecular
Formula

Molar Mass (
g/mol )

Melting Point
(°C)

Boiling Point
(°C)

Diethyl Malonate C₇H₁₂O₄ 160.17 -50 199.3

(2-

Bromoethyl)benz

ene

C₈H₉Br 185.06 -56 220-221

Diethyl 2-

Phenethylmalona

te

C₁₅H₂₀O₄ 264.32 N/A
165-167 (5

mmHg)

Urea CH₄N₂O 60.06 132.7 Decomposes

Phenobarbital C₁₂H₁₂N₂O₃ 232.24 174-178[3][4]
138-140 (12 torr)

[3]

Table 2: Spectroscopic Data for Phenobarbital (Representative Product)
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Spectroscopic Technique Key Absorptions/Signals

Infrared (IR) Spectroscopy (cm⁻¹)

3193, 3087 (unsaturated C-H stretch, benzene

ring), 1757, 1715 (C=O stretch), 1595, 1523,

1496 (benzene ring skeleton vibration), 774, 701

(benzene C-H out-of-plane bend)[5]

Table 3: Reaction Yields

Reaction Product Reported Yield

Synthesis of Phenobarbital 5-Ethyl-5-phenylbarbituric acid 17.45%[6][7]

Synthesis of Diethyl

Phenylethylmalonate
Diethyl 2-phenethylmalonate 88.86 - 90.92%[8]

Experimental Protocols
Protocol 1: Synthesis of Diethyl 2-Phenethylmalonate
This protocol is adapted from established malonic ester alkylation procedures.[9]

Materials:

Diethyl malonate

(2-Bromoethyl)benzene (Phenethyl bromide)

Sodium ethoxide (can be prepared in situ from sodium metal and absolute ethanol)

Absolute ethanol

Toluene

Hydrochloric acid (dilute)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate
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Apparatus:

Round-bottom flask with a reflux condenser and a dropping funnel

Heating mantle or oil bath

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Preparation of Sodium Ethoxide: In a round-bottom flask equipped with a reflux condenser,

dissolve sodium metal (1 equivalent) in absolute ethanol under an inert atmosphere to

prepare sodium ethoxide.

Enolate Formation: To the sodium ethoxide solution, add diethyl malonate (1 equivalent)

dropwise at room temperature with stirring.

Alkylation: Add (2-bromoethyl)benzene (1 equivalent) dropwise to the reaction mixture.

Reflux: Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Work-up: After cooling to room temperature, carefully add dilute hydrochloric acid to

neutralize the mixture.

Extraction: Transfer the mixture to a separatory funnel and extract with toluene or diethyl

ether.

Washing: Wash the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure using a rotary evaporator to obtain crude diethyl 2-
phenethylmalonate.
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Purification: The crude product can be purified by vacuum distillation.

Protocol 2: Synthesis of 5-Phenethylbarbituric Acid
This protocol describes the condensation of diethyl 2-phenethylmalonate with urea.

Materials:

Diethyl 2-phenethylmalonate

Urea (dry)

Sodium metal

Absolute ethanol

Concentrated Hydrochloric Acid

Distilled water

Apparatus:

Round-bottom flask (2 L)

Reflux condenser with a calcium chloride guard tube

Oil bath

Büchner funnel and filter flask

Beakers

Procedure:

Preparation of Sodium Ethoxide: In a 2 L round-bottom flask fitted with a reflux condenser,

dissolve 11.5 g of finely cut sodium metal in 250 mL of absolute ethanol.[10]

Addition of Reactants: To the sodium ethoxide solution, add the synthesized diethyl 2-
phenethylmalonate (0.5 mol). Separately, dissolve 30 g of dry urea in 250 mL of hot
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(approx. 70°C) absolute ethanol and add this solution to the flask.[10]

Reflux: Shake the mixture well and reflux for 7 hours using an oil bath heated to 110°C. A

white solid, the sodium salt of the barbiturate, should precipitate.[10]

Work-up and Isolation: After the reaction is complete, add 500 mL of hot water (approx.

50°C) to dissolve the solid.[10]

Precipitation: Carefully acidify the solution with concentrated hydrochloric acid until it is

acidic to litmus paper. This will precipitate the 5-phenethylbarbituric acid.[10]

Crystallization: Cool the clear solution in an ice bath overnight to allow the product to

crystallize.[10]

Filtration and Drying: Collect the white product by filtration using a Büchner funnel, wash with

cold water, and dry in an oven at 100-110°C for 3-4 hours.[10]

Purification: The crude product can be further purified by recrystallization from a suitable

solvent such as ethanol.[10]

Visualizations
The following diagrams illustrate the experimental workflow and the core chemical

transformation.
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Stage 1: Synthesis of Diethyl 2-Phenethylmalonate

Stage 2: Synthesis of 5-Phenethylbarbituric Acid

Diethyl Malonate

Alkylation

Phenethyl Bromide Sodium Ethoxide

Base

Diethyl 2-Phenethylmalonate

Condensation

Urea Sodium Ethoxide

Base

5-Phenethylbarbituric Acid

Click to download full resolution via product page

Caption: Overall workflow for the synthesis of 5-phenethylbarbituric acid.
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Diethyl 2-Phenethylmalonate
+ Urea

Condensation Intermediate

Sodium Ethoxide
(Base)

Intramolecular Cyclization
(-2 EtOH)

5-Phenethylbarbituric Acid

Click to download full resolution via product page

Caption: Key steps in the condensation reaction to form the barbiturate ring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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